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Compound of Interest

Compound Name: (Sar1)-Angiotensin II

Cat. No.: B15142852 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
(Sar1)-Angiotensin II is a synthetic analog of the potent vasoconstrictor peptide, Angiotensin

II. It acts as a specific and potent agonist for the Angiotensin II Type 1 (AT1) receptor, making it

a valuable tool in cardiovascular research and drug development.[1] Proper handling,

dissolution, and storage of this peptide are critical to ensure its stability, biological activity, and

the reproducibility of experimental results. This document provides a detailed protocol for the

effective dissolution and storage of (Sar1)-Angiotensin II.

Chemical and Physical Properties
Understanding the fundamental properties of (Sar1)-Angiotensin II is essential for its proper

handling.
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Property Value Reference

Molecular Formula C49H71N13O10 [2][3]

Molecular Weight ~1002.17 g/mol [2][3][4]

Appearance
White to off-white lyophilized

solid
[1]

Purity Typically >95% by HPLC [4][5][6]

Solubility

Soluble in distilled water (up to

2 mg/mL) and H2O (100

mg/mL with sonication).

Acetonitrile is recommended

for higher concentrations.

[1][5]

Storage (Lyophilized)
-20°C or -80°C, protected from

light and moisture.
[1][5][6]

Storage (In solution)

-20°C for up to 1 month; -80°C

for up to 6 months. Avoid

repeated freeze-thaw cycles.

[1]

Experimental Protocols
Materials and Equipment

(Sar1)-Angiotensin II, lyophilized powder

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Phosphate-buffered saline (PBS), sterile, pH 7.4

Acetonitrile (optional, for high concentrations)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated pipettes and sterile, low-retention pipette tips

Vortex mixer
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Sonicator (optional)

-20°C and -80°C freezers

Protocol for Dissolving (Sar1)-Angiotensin II
This protocol outlines the steps for reconstituting lyophilized (Sar1)-Angiotensin II to prepare a

stock solution.

Equilibration: Before opening, allow the vial of lyophilized (Sar1)-Angiotensin II to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture inside the vial, which can affect the stability of the peptide.

Solvent Selection:

For concentrations up to 2 mg/mL, sterile distilled water is the recommended solvent.[5]

For higher concentrations (e.g., up to 100 mg/mL), sterile distilled water can be used, but

may require sonication to fully dissolve the peptide.[1]

Alternatively, for concentrations above 2 mg/mL, acetonitrile can be used.[5]

For many biological applications, dissolving in a sterile buffer such as PBS at a slightly

acidic pH (e.g., pH 5-7) can enhance stability.

Reconstitution: a. Carefully remove the cap from the vial. b. Using a calibrated pipette, add

the desired volume of the chosen solvent to the vial. To prepare a 1 mM stock solution, for

example, add 1 mL of solvent to 1 mg of peptide (assuming a molecular weight of ~1000

g/mol ). c. Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous

shaking, as this can cause aggregation. If the peptide is difficult to dissolve, brief sonication

may be helpful.

Verification of Dissolution: Ensure the solution is clear and free of any visible particulates

before proceeding.

Protocol for Storing (Sar1)-Angiotensin II Solutions
Proper storage is crucial to maintain the biological activity of the peptide solution.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the stock solution into single-use, sterile, low-protein-binding

microcentrifuge tubes. The volume of each aliquot should be appropriate for a single

experiment.

Short-Term Storage: For use within one month, aliquots can be stored at -20°C.[1]

Long-Term Storage: For storage longer than one month, it is recommended to store the

aliquots at -80°C, where they can be stable for up to six months.[1]

Protection from Light: Store all peptide solutions, both short-term and long-term, protected

from light.

Thawing: When ready to use, thaw an aliquot rapidly by warming it between your hands or in

a room temperature water bath. Once thawed, keep it on ice until use. Avoid leaving the

peptide solution at room temperature for extended periods. Discard any unused portion of

the thawed aliquot; do not refreeze.
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Caption: Workflow for dissolving, storing, and using (Sar1)-Angiotensin II.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15142852?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Sar1)-Angiotensin II Signaling Pathway via AT1
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Click to download full resolution via product page

Caption: Simplified signaling pathway of (Sar1)-Angiotensin II via the AT1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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